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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Executive Summary
This guide defines the standard operating procedure (SOP) for the disposal of Methyl 4-
(dimethylamino)-2-hydroxybenzoate. As a pharmaceutical intermediate containing ester,

phenolic, and amine functionalities, this compound requires specific segregation to prevent

unintended hydrolysis or oxidation in waste streams.[1]

The Golden Rule: Treat this substance as Non-Halogenated Organic Hazardous Waste. Under

no circumstances should this be disposed of down the drain or in general trash.

Chemical Profile & Hazard Assessment
Understanding the molecule's reactivity is the first step in safe disposal. This compound is not

merely "chemical waste"; it is a multi-functional organic solid that dictates its own compatibility.
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Feature Chemical Logic Disposal Implication

Structure
Methyl ester of a 4-amino

salicylic acid derivative.[1]

Subject to hydrolysis in strong

acid/base.

Functional Groups

1. Tertiary Amine: Basic,

nucleophilic.2.[1] Phenol:

Weakly acidic, oxidation-

prone.3.[1] Ester:

Hydrolyzable.

DO NOT MIX with strong

oxidizers (e.g., Nitric Acid) or

acyl halides.[1]

Physical State
Typically an off-white to tan

solid.[1]

Must be disposed of in Solid

Waste bins unless already

dissolved.

Hazards (GHS)

Irritant (Skin/Eye/Respiratory).

Potentially Harmful if

swallowed.

Standard PPE (Nitrile gloves,

Lab coat, Goggles) is

mandatory.[1]

Pre-Disposal Treatment: The "Self-Validating"
Protocol
A self-validating system ensures safety before the chemical leaves your bench.[1] Follow these

checks to prevent container pressurization or exothermic reactions.

Step 1: State Verification[2]
If Solid: Do not dissolve it for the sake of disposal. Solids are cheaper and safer to

incinerate. Place directly into a wide-mouth HDPE jar labeled "Hazardous Waste - Solid."[1]

If Solution: Verify the solvent.[2]

Halogenated Solvent (DCM, Chloroform): Must go to Halogenated Waste.

Non-Halogenated Solvent (Methanol, Acetone): Must go to Non-Halogenated Waste.

Step 2: The "Quench" Check (Self-Validation)
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Before adding this compound to a commingled waste container (e.g., a 20L carboy), perform

this micro-test:

Take 5 mL of the waste currently in the carboy into a test tube.

Add a small amount (~50 mg) of Methyl 4-(dimethylamino)-2-hydroxybenzoate.

Observe: Watch for bubbling, heat generation, or rapid color change.[1]

No Reaction: Safe to combine.[3]

Reaction:STOP. Segregate this waste into a separate container.

Step 3: pH Stabilization
The amine group makes this compound basic. If adding to a waste stream that is heavily acidic

(pH < 2), you risk generating heat.[1]

Action: Neutralize highly acidic waste streams to pH 5–9 before adding this amine-containing

ester, or simply segregate it to avoid the risk entirely.[1]

Disposal Workflow
The following decision tree visualizes the logical flow for disposing of this specific compound.
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Figure 1: Decision logic for segregating solid vs. liquid waste streams.

Regulatory Compliance & Labeling
Compliance is not just paperwork; it is the language we use to communicate hazard to

downstream handlers (waste technicians, truck drivers).[1]

RCRA Waste Classification (USA Context)
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While this specific compound is not typically P-listed or U-listed by specific CAS name, it falls

under characteristic waste codes if mixed with solvents.[1]

Ignitability (D001): Applicable if dissolved in flammable solvents (MeOH, Acetone).[1]

Toxicity: If the compound is not specifically listed, it is regulated as a "Hazardous Waste" due

to its chemical toxicity profile.[1]

Labeling Requirements
Every container MUST include:

Full Chemical Name: "Methyl 4-(dimethylamino)-2-hydroxybenzoate" (No abbreviations).

Hazard Checkboxes: Check "Toxic" and "Irritant."

Generator Name: Your Lab/Group Name.

Emergency Procedures (Spill Response)
Despite best practices, spills occur.[1] Because this is a solid ester/amine:

Isolate: Mark the area.[4]

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty, use an

N95 or half-mask respirator to prevent inhalation.[1]

Containment:

Solid Spill: Do not sweep vigorously (creates dust). Use a scoop or damp paper towel to

collect.

Liquid Spill: Absorb with vermiculite or clay pads.

Decontamination: Wipe the surface with a mild detergent solution (soap and water). Avoid

bleach, as hypochlorite can react with the amine group to form chloramines (toxic).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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